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Compound of Interest

Compound Name: Oxanosine

Cat. No.: B1211743 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety protocols and logistical plans for the handling and

disposal of Oxanosine. Given that the toxicological properties of Oxanosine have not been

fully investigated, a cautious approach is paramount. All procedures should be conducted

under the assumption that Oxanosine is a potentially hazardous substance.

Summary of Key Information
Oxanosine is a guanosine analog with known antibacterial, antiviral, and anticancer properties.

[1] While one study indicated low acute toxicity in mice, other research classifies it and its

nucleotides as "toxic damaged metabolites." Therefore, stringent adherence to safety protocols

is mandatory to minimize exposure and ensure a safe laboratory environment.

Quantitative Data
Property Value Source

CAS Number 80394-72-5 [2][3]

Molecular Formula C₁₀H₁₂N₄O₆ [2][3]

Molecular Weight 284.23 g/mol

Appearance Solid

Storage Temperature -20°C
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Personal Protective Equipment (PPE)
A comprehensive PPE strategy is essential for the safe handling of Oxanosine. The following

table outlines the required PPE for various laboratory operations involving this compound.

Operation Eye Protection
Hand
Protection

Body
Protection

Respiratory
Protection

Weighing and

Aliquoting (Solid)

Safety glasses

with side shields

or chemical

splash goggles

Two pairs of

nitrile gloves
Laboratory coat

N95 or higher-

rated respirator

(in the absence

of a certified

chemical fume

hood)

Solution

Preparation and

Handling

Chemical splash

goggles

Two pairs of

nitrile gloves
Laboratory coat

Not generally

required if

handled in a

certified chemical

fume hood

Cell Culture and

in vitro Assays

Safety glasses

with side shields
Nitrile gloves Laboratory coat

Not generally

required if

handled in a

certified

biological safety

cabinet

Spill Cleanup

Chemical splash

goggles and face

shield

Heavy-duty nitrile

or butyl rubber

gloves

Chemical-

resistant apron

or gown over a

laboratory coat

Air-purifying

respirator with

appropriate

cartridges

Operational Plan: Step-by-Step Handling
Procedures
1. Preparation and Engineering Controls:
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Before handling, ensure a certified chemical fume hood or a Class II biological safety cabinet

is operational.

Designate a specific area for handling Oxanosine to prevent cross-contamination.

Ensure that an emergency eyewash station and safety shower are readily accessible.

2. Weighing and Solution Preparation:

Perform all weighing of solid Oxanosine within a chemical fume hood or a balance

enclosure with exhaust ventilation to minimize inhalation of airborne particles.

Use disposable weighing boats and spatulas.

When preparing solutions, add the solvent to the solid slowly to avoid splashing.

3. Experimental Use:

Clearly label all containers with the full chemical name ("Oxanosine") and any known hazard

warnings.

When not in use, keep all containers tightly sealed.

After handling, decontaminate the work area with an appropriate cleaning agent (e.g., 70%

ethanol), followed by a thorough wipe-down with water.

4. Personal Hygiene:

Wash hands thoroughly with soap and water after removing gloves and before leaving the

laboratory.

Do not store or consume food or beverages in the laboratory.

Disposal Plan
All Oxanosine waste, including unused product, contaminated labware, and PPE, must be

treated as hazardous chemical waste.
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1. Waste Segregation:

Solid Waste: Collect all contaminated solid waste (e.g., gloves, weighing paper, pipette tips)

in a designated, leak-proof, and clearly labeled hazardous waste container.

Liquid Waste: Collect all aqueous and solvent-based solutions containing Oxanosine in a

separate, compatible, and clearly labeled hazardous waste container. Do not mix with other

waste streams unless explicitly permitted by your institution's environmental health and

safety (EHS) office.

Sharps: Dispose of any contaminated needles or other sharps in a designated sharps

container for hazardous chemical waste.

2. Container Management:

Keep all waste containers closed except when adding waste.

Do not overfill waste containers.

3. Final Disposal:

Arrange for the disposal of all Oxanosine waste through your institution's EHS office or a

licensed hazardous waste disposal contractor.

Do not dispose of Oxanosine down the drain or in the regular trash.

Experimental Protocol Example: Synthesis of
Oxanosine Monophosphate (OxMP)
The following is a summarized protocol for the synthesis of OxMP from Guanosine

Monophosphate (GMP), adapted from a published procedure. This protocol should be

performed by trained personnel in a controlled laboratory setting, adhering to all safety

precautions outlined in this document.

Materials:

Guanosine Monophosphate (GMP)
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Sodium Nitrite (NaNO₂)

Sodium Acetate Buffer (200 mM, pH 3.7)

Dowex 50WX8-400 resin

Filtration apparatus (0.2 µm filter)

Preparative Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) system

Lyophilizer

Procedure:

In a suitable reaction vessel, dissolve GMP (80 mg) and NaNO₂ (140 mg) in 20 mL of

sodium acetate buffer (200 mM, pH 3.7).

Shake the reaction mixture at 37°C for 18 hours.

Monitor the reaction to confirm the complete consumption of GMP.

Filter the reaction mixture through a 0.2 µm filter.

Separate and purify the OxMP product using preparative RP-HPLC.

Treat the purified product with a Dowex 50WX8-400 column to remove triethylammonium

salt.

Confirm the final product identity and purity using ¹H-NMR and LC-MS.

Visual Workflow for Safe Handling of Oxanosine
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Safe Handling and Disposal Workflow for Oxanosine

Preparation

Handling

Cleanup & Disposal

Post-Handling
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Prepare Designated Work Area in Fume Hood

Weigh Solid Oxanosine

Begin Handling

Prepare Solution

Conduct Experiment

Decontaminate Work Area

Complete Experiment

Segregate Waste

Dispose of Hazardous Waste via EHS

Remove PPE

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Oxanosine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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